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Compound Name: ) )
methoxybenzenesulfonic acid

Cat. No.: B042924

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known isomers of
aminomethoxybenzenesulfonic acid, a class of organic compounds with significance in various
chemical and pharmaceutical research areas. This document outlines their chemical structures,
physicochemical properties, synthesis methodologies, and known biological relevance.

Introduction to Aminomethoxybenzenesulfonic Acid
Isomers

Aminomethoxybenzenesulfonic acid (C7HaNOa4S) is an aromatic sulfonic acid characterized by
the presence of an amino (-NHz), a methoxy (-OCHs), and a sulfonic acid (-SOsH) group
attached to a benzene ring. The relative positions of these three substituents give rise to a
number of positional isomers, each with unique chemical and physical properties. These
isomers are valuable as intermediates in the synthesis of dyes, pharmaceuticals, and other
specialty chemicals. Their distinct characteristics can influence reaction kinetics, product yields,
and biological activity in drug discovery and development.

Positional Isomers of
Aminomethoxybenzenesulfonic Acid
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There are 18 possible positional isomers of aminomethoxybenzenesulfonic acid. The
systematic naming and chemical structures of these isomers are presented below. The isomers
are grouped based on the position of the amino group.

Group 1: 2-Amino Isomers

2-Amino-3-methoxybenzenesulfonic acid

2-Amino-4-methoxybenzenesulfonic acid

2-Amino-5-methoxybenzenesulfonic acid

2-Amino-6-methoxybenzenesulfonic acid
Group 2: 3-Amino Isomers

e 3-Amino-2-methoxybenzenesulfonic acid

e 3-Amino-4-methoxybenzenesulfonic acid
e 3-Amino-5-methoxybenzenesulfonic acid
Group 3: 4-Amino Isomers

e 4-Amino-2-methoxybenzenesulfonic acid

e 4-Amino-3-methoxybenzenesulfonic acid

e 4-Amino-5-methoxybenzenesulfonic acid

The following sections will focus on the isomers for which synthesis and property data are
available in the scientific literature.

Physicochemical Properties of Known Isomers

The following table summarizes the key physicochemical properties of several known isomers
of aminomethoxybenzenesulfonic acid. These properties are crucial for understanding the
behavior of these compounds in various chemical and biological systems.
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Molecular . ]

Molecular . Melting Point
Isomer CAS Number Weight ( g/mol

Formula | (°C)
2-Amino-5-
methoxybenzene  13244-33-2 C7HoNO4S 203.22 >300
sulfonic acid
3-Amino-4-
methoxybenzene  98-42-0 C7HoNO4S 203.22 305 (dec.)[1]
sulfonic acid
5-Amino-2-
methoxybenzene  6470-17-3 C7HoNO4S 203.22 314-318
sulfonic acid
4-Amino-3-
methoxybenzene  6472-58-8 C7HoNO4S 203.22 Not Available
sulfonic acid
3-Amino-5-
methoxybenzene  74165-74-5 CsHoNOs3 167.16 180-185
sulfonic acid

Experimental Protocols for Synthesis

Detailed methodologies for the synthesis of specific isomers are critical for their application in
research and development. Below are outlined synthesis protocols for selected isomers based
on available literature.

Synthesis of 2-Amino-5-methoxybenzenesulfonic acid

A reported synthesis method for 2-amino-5-methoxybenzenesulfonic acid involves a multi-step
process starting from phenol.[2]

Experimental Protocol:

 Nitration of Phenol: To a 500 mL three-necked flask containing 90g of phenol and 50 mL of
water, slowly add 13 mL of 70% sulfuric acid and 6g of sodium nitrate. Maintain the reaction
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temperature at 13°C to yield p-nitrophenol.

o Reduction of p-Nitrophenol: The p-nitrophenol is then reduced to p-aminophenol using zinc
powder and hydrochloric acid.

» Sulfonation of p-Aminophenol: To the resulting p-aminophenol, add 50-80 mL of 90%
concentrated sulfuric acid dropwise (20-40 drops per minute) with continuous stirring. After
the addition is complete, add 0.1-0.3g of a suitable reagent (referred to as "Aladdin reagent”
in the patent) and adjust the temperature to 35-40°C and pressure to 1.2-1.5 MPa. The
reaction is carried out for 1-1.5 hours to yield 2-amino-5-hydroxybenzenesulfonic acid.[2]

e Formation of Sodium Salt: The 2-amino-5-hydroxybenzenesulfonic acid is dissolved in a 15%
sodium hydroxide solution and heated to 50-55°C for 20-25 minutes to form sodium 2-amino-
5-hydroxyphenoxide-sulfonate.

o Methylation: To the sodium salt, add 5-10 mL of methyl iodide (CHsl) and stir at room
temperature for 30-40 minutes to obtain sodium 2-amino-5-methoxybenzenesulfonate.

 Acidification: The resulting sodium salt is heated to 105-115°C, and 40-80 mL of 65% sulfuric
acid is slowly added. The reaction is maintained for 50-70 minutes.

« |solation: The reaction mixture is cooled in an ice bath to 5-7°C to crystallize the product,
which is then isolated by filtration and drying to yield 2-amino-5-methoxybenzenesulfonic
acid.[2]

Synthesis Workflow for 2-Amino-5-methoxybenzenesulfonic acid

oxybenzenesulfonic a
OH__| Sodium 2-amino-5-hydroxy- CHsl Sodium 2-amino-5-methoxy- H:S0s 2-Amino-5-methoxy-
i phenoxide-sulfonate benzenesulfonate benzenesulfonic acid
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A flowchart illustrating the multi-step synthesis of 2-Amino-5-methoxybenzenesulfonic acid.

Biological Activity and Drug Development
Applications

While comprehensive biological data for all isomers of aminomethoxybenzenesulfonic acid is
not readily available, their structural motifs are present in various biologically active molecules
and pharmaceutical agents. They are often used as key intermediates in the synthesis of
drugs.

For instance, derivatives of these isomers are important in the synthesis of antipsychotic drugs.
Specifically, 2-methoxy-4-amino-5-ethylsulfonylbenzoic acid, a derivative of the 4-amino-2-
methoxy isomer, is a crucial intermediate in the production of amisulpride, a medication used to
treat schizophrenia.[3][4]

The general synthetic utility of these isomers in creating more complex molecules with potential
therapeutic applications is an active area of research. The amino and sulfonic acid groups
provide reactive handles for further chemical modifications, allowing for the generation of
libraries of compounds for drug screening.

Logical Relationships in Synthesis and Application

The isomers of aminomethoxybenzenesulfonic acid serve as foundational building blocks in
medicinal chemistry. The strategic placement of the functional groups on the benzene ring
dictates the subsequent synthetic transformations and ultimately the biological properties of the
final products.

Logical Workflow: From Isomer to Drug Candidate
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General Workflow from Isomer to Drug Candidate
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A diagram showing the logical progression from selecting an isomer to developing a drug
candidate.
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Conclusion

The isomers of aminomethoxybenzenesulfonic acid represent a versatile class of chemical
compounds with significant potential in synthetic chemistry and drug discovery. This guide has
provided an overview of their structures, known properties, and synthesis. Further research into
the biological activities of the lesser-known isomers could unveil new therapeutic applications.
The detailed experimental protocols and structured data presented herein aim to support
researchers and scientists in their ongoing and future work with these valuable chemical
entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b042924?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/aldrich/157031
https://patents.google.com/patent/CN105218406A/en
https://patents.google.com/patent/CN105218406A/en
https://eureka.patsnap.com/patent-CN101628886A
https://eureka.patsnap.com/patent-CN101628886A
https://patents.google.com/patent/CN103304453A/en
https://patents.google.com/patent/CN103304453A/en
https://www.benchchem.com/product/b042924#known-isomers-of-aminomethoxybenzenesulfonic-acid
https://www.benchchem.com/product/b042924#known-isomers-of-aminomethoxybenzenesulfonic-acid
https://www.benchchem.com/product/b042924#known-isomers-of-aminomethoxybenzenesulfonic-acid
https://www.benchchem.com/product/b042924#known-isomers-of-aminomethoxybenzenesulfonic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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